Diethyl N-(benzenecarbothioyl)-N-methoxyphosphoramidate
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Description
Diethyl N-(benzenecarbothioyl)-N-methoxyphosphoramidate is an organic compound that features a unique combination of functional groups, including a phosphoramidate, a benzenecarbothioyl, and a methoxy group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Diethyl N-(benzenecarbothioyl)-N-methoxyphosphoramidate typically involves the reaction of diethyl phosphoramidate with benzenecarbothioyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the reactants and products. The general reaction scheme is as follows:
Diethyl phosphoramidate+Benzenecarbothioyl chloride→Diethyl N-(benzenecarbothioyl)-N-methoxyphosphoramidate
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous
Properties
CAS No. |
103143-45-9 |
---|---|
Molecular Formula |
C12H18NO4PS |
Molecular Weight |
303.32 g/mol |
IUPAC Name |
N-diethoxyphosphoryl-N-methoxybenzenecarbothioamide |
InChI |
InChI=1S/C12H18NO4PS/c1-4-16-18(14,17-5-2)13(15-3)12(19)11-9-7-6-8-10-11/h6-10H,4-5H2,1-3H3 |
InChI Key |
BBQSVCNNPBKAGL-UHFFFAOYSA-N |
Canonical SMILES |
CCOP(=O)(N(C(=S)C1=CC=CC=C1)OC)OCC |
Origin of Product |
United States |
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